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Abstract

This technical guide provides a comprehensive overview of 2-Ethylbutanal (CAS No. 97-96-1),
an important aldehyde in the chemical and pharmaceutical industries. The document details its
chemical and physical properties, safety and toxicological data, common applications, and key
synthetic and analytical methodologies. All quantitative data is presented in structured tables
for ease of reference. Furthermore, this guide includes detailed experimental protocols and
visual diagrams to illustrate reaction pathways and analytical workflows, serving as a practical
resource for laboratory and development professionals.

Introduction

2-Ethylbutanal, also known as 2-ethylbutyraldehyde, is an organic compound with the
chemical formula C6H120.[1][2] It is a colorless liquid characterized by a sweet, cocoa-like
odor.[3] This aldehyde serves as a versatile intermediate in the synthesis of various organic
compounds and is utilized as a flavoring agent in the food industry.[3][4][5] Its utility extends to
the fragrance industry and in the manufacturing of pharmaceuticals and agrochemicals.[3][5]
Understanding the fundamental properties and reaction parameters of 2-Ethylbutanal is
crucial for its effective and safe application in research and drug development.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 2-Ethylbutanal is presented in Table

1. This data is essential for handling, storage, and application of the compound in a laboratory

setting.

Table 1: Chemical and Physical Properties of 2-Ethylbutanal

Property Value Reference(s)
CAS Number 97-96-1 [11[2][4]
Molecular Formula C6H120 [1][2]
Molecular Weight 100.16 g/mol [1][6]
Appearance Clear, colorless liquid [7]

Odor Sweet, cocoa-like [3]

Boiling Point 116-117 °C at 760 mmHg [417

Melting Point -89 °C [71[8]

Density 0.814 g/mL at 20 °C [4]

Solubility in Water

0.5% at 20°C (Slightly soluble)

[3]4]

Solubility in Organic Solvents

Miscible with alcohol and ether

[5117]

Flash Point

17.3 - 21 °C (Tag Closed Cup)

[3]4]

Refractive Index

1.400-1.405 at 20°C

[7]

Safety and Toxicological Data

2-Ethylbutanal is a flammable liquid and requires careful handling.[9] It can be irritating to the

eyes, skin, and respiratory system.[3] The safety and toxicological profile is summarized in

Table 2.

Table 2: Safety and Toxicological Data for 2-Ethylbutanal
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Parameter Information Reference(s)
GHS Pictograms Flammable, Irritant [31[8]
H225: Highly flammable liquid
GHS Hazard Statements [3]
and vapor.
Oral LD50 (Rat) 3980 mg/kg [8]
Inhalation LCLo (Rat) 8000 ppm/4H [8]
Dermal LD50 (Rabbit) 5990 ulL/kg [8]

Use in a well-ventilated area.
Keep away from heat, sparks,

General Handling Precautions and open flames. Wear [10][11]
protective gloves, clothing, and

eye/face protection.

Applications in Research and Industry

2-Ethylbutanal's unique properties make it a valuable compound in several sectors:

» Flavoring Agent: Due to its pleasant, sweet aroma, it is used as a flavoring agent in the food
industry.[3][5]

e Fragrance Industry: It is incorporated into perfumes and other scented products.[3]

o Chemical Synthesis: It serves as a key intermediate in the production of other chemicals,
including pharmaceuticals and agrochemicals.[3][5] Specifically, it can be oxidized to 2-
ethylbutanoic acid or reduced to 2-ethylbutanol.[1]

Experimental Protocols
Synthesis of 2-Ethylbutanal

Several synthetic routes are available for the preparation of 2-Ethylbutanal. The oxidation of
the corresponding primary alcohol, 2-ethyl-1-butanol, is a common and effective method.

5.1.1. Synthesis via Oxidation of 2-Ethyl-1-butanol
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This protocol is based on a general method for the oxidation of primary alcohols to aldehydes.
Objective: To synthesize 2-Ethylbutanal by the oxidation of 2-ethyl-1-butanol.

Materials:

2-Ethyl-1-butanol (CAS: 97-95-0)

e 2,2,6,6-Tetramethylpiperidin-1-oxyl (TEMPO)

e Potassium bromide (KBr)

e Sodium hypochlorite (NaOCI) solution (commercial bleach)
e Dichloromethane (CH2CI2)

e Hydrochloric acid (HCI)

e Potassium iodide (KI)

e Sodium thiosulfate (Na2S203)

o Saturated sodium bicarbonate solution (NaHCO?3)

» Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSO4)

e Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary evaporator.
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-ethyl-1-butanol (1
equivalent) and TEMPO (0.01 equivalents) in dichloromethane.

» Add an aqueous solution of potassium bromide (0.1 equivalents).

e Cool the mixture to 0 °C in an ice bath.
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» Slowly add sodium hypochlorite solution (1.1 equivalents) dropwise via a dropping funnel,
maintaining the temperature at 0-5 °C.

« Stir the reaction mixture vigorously at 0 °C until the starting material is consumed (monitor by
TLC or GC).

e Quench the reaction by adding an aqueous solution of sodium thiosulfate.
o Transfer the mixture to a separatory funnel and separate the organic layer.
o Wash the organic layer sequentially with dilute HCI, saturated NaHCO3 solution, and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to yield the crude 2-Ethylbutanal.

e The product can be further purified by distillation.

L Reaction & Workup Product & Purification ]
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2-Ethyl-1-butanol
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Caption: Workflow for the synthesis of 2-Ethylbutanal via oxidation.

Analytical Methods
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Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis and
quantification of volatile compounds like 2-Ethylbutanal.

5.2.1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
Objective: To identify and quantify 2-Ethylbutanal in a sample matrix.
Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS).

o Capillary column suitable for volatile organic compounds (e.g., DB-5ms, HP-5ms, or
equivalent).

Materials:

Sample containing 2-Ethylbutanal.

High-purity helium (carrier gas).

Solvent for sample dilution (e.g., dichloromethane or hexane).

Volumetric flasks and microsyringes.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

« Injection Mode: Split (e.g., 50:1 split ratio)

« Injection Volume: 1 pL

e Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
e Oven Temperature Program:

o Initial temperature: 40 °C, hold for 2 minutes.

o Ramp: 10 °C/min to 200 °C.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1361351?utm_src=pdf-body
https://www.benchchem.com/product/b1361351?utm_src=pdf-body
https://www.benchchem.com/product/b1361351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Hold: 5 minutes at 200 °C.

MS Transfer Line Temperature: 280 °C

lon Source Temperature: 230 °C

lonization Mode: Electron lonization (El) at 70 eV

Mass Range: m/z 35-350
Procedure:

o Sample Preparation: Prepare a dilution of the sample in a suitable solvent. For quantitative
analysis, prepare a series of calibration standards of 2-Ethylbutanal.

* Injection: Inject the prepared sample into the GC-MS system.
o Data Acquisition: Acquire the data according to the specified GC-MS parameters.
o Data Analysis:

o lIdentify the peak corresponding to 2-Ethylbutanal by its retention time and mass
spectrum.

o For quantification, generate a calibration curve from the standards and determine the
concentration of 2-Ethylbutanal in the sample.
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Caption: General workflow for the GC-MS analysis of 2-Ethylbutanal.

Conclusion

This technical guide has provided a detailed overview of 2-Ethylbutanal, encompassing its
fundamental properties, safety considerations, applications, and detailed experimental
protocols for its synthesis and analysis. The structured presentation of data and visual
workflows aims to equip researchers, scientists, and drug development professionals with the
necessary information for the proficient and safe handling and application of this versatile
chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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